Cas no 2172367-16-5 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}-2-hydroxypropanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}-2-hydroxypropanoic acid
• CAS No: 2172367-16-5
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 6023287
• PubChem ID: 165541058
• Update Time: 2025-06-13

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}-2-hydroxypropanoic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxyphenyl]formamido}-2-hydroxypropanoic acid
• 2172367-16-5
• EN300-1498730

• Inchi： 1S/C26H24N2O7/c1-34-23-12-15(10-11-20(23)24(30)27-13-22(29)25(31)32)28-26(33)35-14-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-12,21-22,29H,13-14H2,1H3,(H,27,30)(H,28,33)(H,31,32)
• InChI Key： GLFXLHLHMUEEAV-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCC(C(=O)O)O)=O)=C(C=1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 134Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}-2-hydroxypropanoic acid

Comprehensive Analysis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}-2-hydroxypropanoic acid (CAS No. 2172367-16-5)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}-2-hydroxypropanoic acid (CAS No. 2172367-16-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its complex structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, a methoxyphenyl moiety, and a hydroxypropanoic acid backbone, making it a versatile intermediate for drug discovery and bioconjugation applications. Researchers frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting its relevance in modern biochemistry.

The compound's unique Fmoc group enables selective deprotection under mild conditions, a feature highly valued in solid-phase peptide synthesis (SPPS). This aligns with trending topics like "green chemistry in peptide synthesis" and "high-efficiency protecting groups." Its 2-hydroxypropanoic acid segment also attracts interest due to potential applications in prodrug design, answering frequent queries about "biodegradable drug carriers" or "targeted delivery systems." Analytical techniques such as HPLC and mass spectrometry are typically employed for purity verification, addressing common questions about "characterization of complex organic molecules."

Recent studies emphasize the role of CAS 2172367-16-5 in developing GPCR-targeted therapeutics, connecting it to hot topics like "precision medicine" and "structure-activity relationship (SAR) optimization." The methoxyphenyl component contributes to enhanced bioavailability, a recurring theme in searches for "improving drug solubility." Storage recommendations (typically -20°C under inert atmosphere) and handling protocols are frequently discussed in forums, reflecting user concerns about "stability of sensitive reagents."

From a synthetic perspective, this compound exemplifies advancements in orthogonal protection strategies, a subject gaining traction in "automated peptide synthesizers" discussions. Its hydroxypropanoic acid moiety also links to emerging research on "metabolically labile linkers" for antibody-drug conjugates (ADCs). Regulatory databases show growing patent filings involving derivatives of 2172367-16-5, particularly for "kinase inhibitor scaffolds" – a trending area in oncology drug development.

In summary, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}-2-hydroxypropanoic acid represents a critical tool for medicinal chemists addressing contemporary challenges like "reducing synthetic steps" and "improving chiral purity." Its multifaceted applications continue to inspire innovations across peptide therapeutics, prodrug engineering, and targeted delivery systems.